Cas no 38512-82-2 (5-Methyl-2-nitroanisole)

• Product Name: 5-Methyl-2-nitroanisole
• CAS No: 38512-82-2
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD00007367
• CID: 312016
• PubChem ID: 97455
• Update Time: 2025-06-15

5-Methyl-2-nitroanisole Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-methyl-1-nitrobenzene
• 5-methyl-2-nitroanisole
• Benzene,2-methoxy-4-methyl-1-nitro-
• 5-Methyl-2-nitroanisole1000µg
• 2-Nitro-5-methylanisole
• 3-Methoxy-4-nitrotoluene
• 3-Methyl-6-nitroanisole
• NSC 124451
• Benzene, 2-methoxy-4-methyl-1-nitro-
• 2-methoxy-4-methyl-1-nitro-benzene
• XCOUVPWGTSKINY-UHFFFAOYSA-N
• NSC124451
• zlchem 938
• 5-methyl-2-nitroanisol
• 2-Methoxy-4-methylnitrobenzene
• ZLD0404
• 2-M
• EINECS 253-975-1
• InChI=1/C8H9NO3/c1-6-3-4-7(9(10)11)8(5-6)12-2/h3-5H,1-2H
• DTXSID80191844
• AM803823
• PS-3470
• ZJ2GD17DGE
• SCHEMBL18708433
• 4-methyl-2-methoxy-1-nitro benzene
• NS00030406
• Z202487574
• 2-Methoxy-4-methyl-1-nitrobenzene #
• AKOS015842086
• 38512-82-2
• A824178
• 5-Methyl-2-nitroanisole, 99%
• CS-W013237
• MFCD00007367
• UNII-ZJ2GD17DGE
• NSC-124451
• AKOS015889419
• EN300-194150
• SY012839
• 4-Nitro-3-Methoxytoluene
• AB00874
• FT-0639478
• SCHEMBL425259
• 2-Methyoxy-4-methyl-1-nitrobenzene
• DTXCID20114335
• DB-049298
• 5-Methyl-2-nitroanisole

• MDL： MFCD00007367
• Inchi： 1S/C8H9NO3/c1-6-3-4-7(9(10)11)8(5-6)12-2/h3-5H,1-2H3
• InChI Key： XCOUVPWGTSKINY-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 167.05800
• Monoisotopic Mass: 167.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 55

Experimental Properties

• Color/Form: No data available
• Density: 1.180±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 58-60 °C (lit.)
• Boiling Point: 292.0±20.0 °C at 760 mmHg
• Flash Point: 142.9±23.8 °C
• Refractive Index: 1.538
• Solubility: Very slightly soluble (0.6 g/l) (25 º C),
• PSA: 55.05000
• LogP: 2.43500

5-Methyl-2-nitroanisole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 5-Methyl-2-nitroanisole

Introduction to 5-Methyl-2-nitroanisole (CAS No. 38512-82-2)

5-Methyl-2-nitroanisole, identified by the Chemical Abstracts Service Number (CAS No.) 38512-82-2, is a significant organic compound that has garnered attention in the field of pharmaceutical and chemical research. This compound, featuring a nitro group and a methyl-substituted anisole backbone, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by a phenolic ring substituted with a methyl group and a nitro group at the 2-position, contributes to its reactivity and potential applications in various industrial and scientific domains.

The synthesis of 5-Methyl-2-nitroanisole typically involves the nitration of anisole derivatives, followed by selective methylation. The nitration process is carefully controlled to ensure regioselectivity, as the introduction of the nitro group at the 2-position is crucial for maintaining the desired chemical properties. Advanced synthetic methodologies, including catalytic processes and green chemistry approaches, have been explored to enhance the efficiency and sustainability of its production. These methods not only improve yield but also minimize waste, aligning with contemporary environmental standards.

In recent years, 5-Methyl-2-nitroanisole has been studied for its potential applications in pharmaceutical research. The nitro group in its structure can be further functionalized, making it a versatile precursor for the synthesis of more complex molecules. Researchers have investigated its role in developing novel therapeutic agents, particularly those targeting neurological and inflammatory disorders. The compound's ability to undergo reduction or hydrolysis to form amine derivatives has opened up avenues for creating bioactive compounds with specific pharmacological properties.

Moreover, the chemical behavior of 5-Methyl-2-nitroanisole has been explored in conjunction with advanced spectroscopic techniques and computational methods. These studies have provided insights into its electronic structure and reactivity, which are essential for optimizing its use in synthetic pathways. High-resolution NMR spectroscopy, mass spectrometry, and density functional theory (DFT) calculations have been employed to elucidate its molecular interactions and reaction mechanisms. Such detailed understanding is critical for designing efficient synthetic routes and predicting the outcomes of chemical modifications.

The pharmaceutical industry has shown particular interest in derivatives of 5-Methyl-2-nitroanisole due to their potential as intermediates in drug development. For instance, researchers have synthesized analogs of this compound that exhibit antimicrobial and anti-inflammatory properties. These derivatives have been tested in preclinical studies, demonstrating promising results in modulating biological pathways associated with disease states. The structural features of 5-Methyl-2-nitroanisole contribute to its versatility, allowing for modifications that can fine-tune its biological activity.

From an industrial perspective, 5-Methyl-2-nitroanisole finds utility in specialty chemical manufacturing. Its incorporation into polymers and coatings enhances material properties such as durability and resistance to environmental factors. Additionally, it serves as a building block for more complex organic synthesis, enabling the production of high-value chemicals used in fragrances, dyes, and agrochemicals. The demand for sustainable production methods has led to innovations in catalytic processes that reduce energy consumption and hazardous byproducts.

The safety profile of 5-Methyl-2-nitroanisole is another critical aspect that has been thoroughly evaluated through toxicological studies. While it does not pose significant health risks under controlled conditions, proper handling protocols must be followed to ensure worker safety during synthesis and application. Exposure guidelines have been established based on extensive research into its metabolic pathways and potential side effects. These measures underscore the importance of adhering to regulatory standards in handling such compounds.

Recent advancements in analytical chemistry have further enhanced our understanding of 5-Methyl-2-nitroanisole's behavior under various conditions. Techniques such as ultra-high-performance liquid chromatography (UHPLC) coupled with mass spectrometry (MS) allow for precise quantification and characterization of impurities or degradation products. This level of analytical rigor ensures that pharmaceutical-grade materials meet stringent quality standards before being used in drug formulations.

The future prospects for 5-Methyl-2-nitroanisole are promising, with ongoing research focusing on expanding its applications beyond traditional uses. Innovations in biocatalysis and flow chemistry may offer new ways to produce this compound efficiently while minimizing environmental impact. Collaborative efforts between academia and industry are driving these developments, fostering a culture of innovation that benefits both scientific progress and practical applications.

In conclusion,5-Methyl-2-nitroanisole (CAS No. 38512-82-2) is a multifaceted compound with significant potential across multiple sectors including pharmaceuticals, materials science, and specialty chemicals. Its unique structural features enable diverse applications, while ongoing research continues to uncover new possibilities for its use. As synthetic methodologies evolve toward greater efficiency and sustainability,5-Methyl-2-nitroanisole will remain a cornerstone material for advancing scientific discovery and industrial innovation.